1-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H22N6O3/c1-31-14-13-27-22(30)28(26-25-27)19-11-9-18(10-12-19)24-21(29)23-15-17-7-4-6-16-5-2-3-8-20(16)17/h2-12H,13-15H2,1H3,(H2,23,24,29)
• InChI Key: VTZRYRXLODWGFX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol

Description

1-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications

Conformational Studies and Assembly Properties

• Conformational Adjustments in Urea and Thiourea Derivatives : Investigations have shown that conformational adjustments in urea derivatives through carbon-nitrogen bond rotation play a significant role in their assembly properties. These adjustments can influence the formation of homodimeric hydrogen-bonded synthons and their respective assemblies, impacting the material's structural and potentially functional properties (Phukan & Baruah, 2016).

Sensor Applications

• Ratiometric Fluorescent Sensors for Metal Ions : Derivatives of naphthalene with urea groups have been synthesized for detecting Cu(II) ions ratiometrically, indicating potential applications in environmental monitoring and analytical chemistry (Yang et al., 2006).

Anticancer and Pharmacological Applications

• Anticancer Activity of Naphthalene Derivatives : Some naphthalene-urea derivatives have been evaluated for their anticancer activity, showing promising results against specific cancer cell lines. This highlights the potential of such compounds in the development of new cancer therapies (Salahuddin et al., 2014).

Novel Therapeutic Mechanisms

• Induction of Necroptosis and Apoptosis : A novel naphthyridine derivative has been found to induce necroptosis at low concentrations and apoptosis at high concentrations in melanoma cells, suggesting a dual mechanism of action for cancer treatment (Kong et al., 2018).